Cas no 2171277-37-3 (3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)
3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
- 2171277-37-3
- EN300-1493218
- 3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
-
- Inchi: 1S/C25H20Br2N2O5/c1-13(23(30)29-22-19(24(31)32)10-14(26)11-21(22)27)28-25(33)34-12-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,13,20H,12H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t13-/m1/s1
- InChI Key: JRDBAZCKOBNKEN-CYBMUJFWSA-N
- SMILES: BrC1=CC(=CC(C(=O)O)=C1NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Br
Computed Properties
- Exact Mass: 587.97185g/mol
- Monoisotopic Mass: 585.97390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 105Ų
3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493218-0.05g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 0.05g |
$2044.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-0.1g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 0.1g |
$2142.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-0.25g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 0.25g |
$2239.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-0.5g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 0.5g |
$2336.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-1.0g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 1g |
$2433.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-2.5g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 2.5g |
$4771.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-5.0g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 5g |
$7058.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-10.0g |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 10g |
$10464.0 | 2023-05-26 | ||
| Enamine | EN300-1493218-50mg |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 50mg |
$468.0 | 2023-09-28 | ||
| Enamine | EN300-1493218-100mg |
3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid |
2171277-37-3 | 100mg |
$490.0 | 2023-09-28 |
3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
3,5-Dibromo-2-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid (CAS No. 2171277-37-3): A Comprehensive Overview
3,5-Dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171277-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of bromine atoms, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This makes 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid an ideal starting material for the preparation of peptides and other complex molecules. The presence of bromine atoms in the structure also provides opportunities for further functionalization through various chemical reactions, such as cross-coupling reactions, which are crucial in the development of novel therapeutic agents.
Recent studies have highlighted the potential applications of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid as a scaffold for the development of anticancer agents. The study reported that certain derivatives of this compound showed significant cytotoxic activity against a panel of human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation.
The versatility of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid extends beyond its use as a therapeutic agent. It is also employed as a key intermediate in the synthesis of other bioactive compounds. For example, a recent publication in Organic Letters described a novel synthetic route to produce a series of antiviral agents using this compound as a starting material. The antiviral agents synthesized from this route exhibited high efficacy against several viral strains, including influenza and herpes simplex virus.
The synthetic methods for preparing 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid have been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of 3,5-dibromobenzoic acid with (S)-alanine followed by protection with Fmoc chloride. This method has been shown to be highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.
Despite its numerous applications, the use of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid requires careful consideration of safety and environmental factors. Proper handling procedures should be followed to minimize exposure risks and ensure compliance with regulatory guidelines. Additionally, ongoing research is focused on developing more sustainable synthetic methods to reduce environmental impact.
In conclusion, 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171277-37-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal starting material for the synthesis of bioactive molecules with diverse therapeutic applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.
2171277-37-3 (3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)